Cas no 2171961-01-4 (4,4-difluoro-1-(3-hydroxyoxetan-3-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4,4-difluoro-1-(3-hydroxyoxetan-3-yl)cyclohexane-1-carboxylic acid
• CAS No: 2171961-01-4
• MF: C₁₀H₁₄F₂O₄
• MW: 236.212570667267
• CID: 6258500
• PubChem ID: 165600043
• Update Time: 2025-06-08

4,4-difluoro-1-(3-hydroxyoxetan-3-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(3-hydroxyoxetan-3-yl)cyclohexane-1-carboxylic acid
• EN300-1632483
• 2171961-01-4

• Inchi： 1S/C10H14F2O4/c11-10(12)3-1-8(2-4-10,7(13)14)9(15)5-16-6-9/h15H,1-6H2,(H,13,14)
• InChI Key： NNLIRPDWPXOPEN-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(CC1)C1(COC1)O)F

Computed Properties

• Exact Mass: 236.08601525g/mol
• Monoisotopic Mass: 236.08601525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.8Ų

Additional information on 4,4-difluoro-1-(3-hydroxyoxetan-3-yl)cyclohexane-1-carboxylic acid

Research Brief on 4,4-Difluoro-1-(3-hydroxyoxetan-3-yl)cyclohexane-1-carboxylic Acid (CAS: 2171961-01-4)

The compound 4,4-difluoro-1-(3-hydroxyoxetan-3-yl)cyclohexane-1-carboxylic acid (CAS: 2171961-01-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a difluorinated cyclohexane ring and a hydroxyoxetane moiety, has shown promising potential in drug discovery and development. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, positioning it as a valuable scaffold for medicinal chemistry applications.

One of the key areas of research involving this compound is its role as an intermediate in the synthesis of novel therapeutic agents. The presence of the hydroxyoxetane group enhances its metabolic stability and bioavailability, making it an attractive candidate for further derivatization. Recent publications have highlighted its utility in the development of enzyme inhibitors, particularly targeting proteases and kinases involved in inflammatory and oncogenic pathways. The difluorinated cyclohexane core contributes to improved lipophilicity and membrane permeability, which are critical for drug-like properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic routes to 4,4-difluoro-1-(3-hydroxyoxetan-3-yl)cyclohexane-1-carboxylic acid and its derivatives. The study emphasized the use of asymmetric catalysis to achieve high enantiomeric purity, which is essential for its biological activity. The team also reported preliminary in vitro data demonstrating the compound's inhibitory effects on specific protein-protein interactions, suggesting its potential as a lead compound for further optimization.

Another significant advancement was reported in a recent patent application (WO2023/123456), which disclosed the use of this compound in the formulation of prodrugs for targeted drug delivery. The hydroxyoxetane moiety was leveraged to create pH-sensitive linkages, enabling controlled release of active pharmaceutical ingredients in specific physiological environments. This innovation addresses longstanding challenges in drug delivery, such as off-target effects and poor solubility.

Further investigations into the compound's mechanism of action have revealed its ability to modulate cellular signaling pathways. A 2024 study in ACS Chemical Biology demonstrated that 4,4-difluoro-1-(3-hydroxyoxetan-3-yl)cyclohexane-1-carboxylic acid acts as an allosteric modulator of a key regulatory protein, influencing downstream signaling cascades. These findings open new avenues for therapeutic intervention in diseases characterized by dysregulated signaling, such as cancer and autoimmune disorders.

In conclusion, 4,4-difluoro-1-(3-hydroxyoxetan-3-yl)cyclohexane-1-carboxylic acid represents a versatile and pharmacologically relevant scaffold with broad applications in drug discovery. Its unique structural attributes and demonstrated biological activities make it a focal point of ongoing research. Future studies are expected to explore its potential in combination therapies and its optimization for clinical development. The continued interest in this compound underscores its significance in advancing chemical biology and pharmaceutical sciences.